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Cat. No.: B15249478 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This technical guide addresses the biological activity of the specific chemical compound 1-
Methoxy-1h-indazol-7-ol. A comprehensive review of publicly available scientific literature and

databases reveals a significant lack of specific data for this molecule. While the indazole

scaffold is a well-recognized pharmacophore with a broad range of documented biological

activities, including anti-cancer and antifungal properties, research pertaining to the 1-methoxy-

7-hydroxy substituted indazole is not readily available. This document summarizes the

available chemical information for 1-Methoxy-1h-indazol-7-ol and provides a general overview

of the biological potential of the broader indazole class to offer a contextual framework for

researchers interested in this and related compounds.

Introduction to 1-Methoxy-1h-indazol-7-ol
1-Methoxy-1h-indazol-7-ol is a heterocyclic organic compound with the molecular formula

C8H8N2O2 and a molecular weight of 164.16 g/mol [1]. Its structure consists of an indazole

core, which is a bicyclic system composed of a benzene ring fused to a pyrazole ring. In this

specific derivative, a methoxy group is attached at the 1-position of the indazole ring, and a

hydroxyl group is present at the 7-position.

Chemical Structure:
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Caption: Chemical structure of 1-Methoxy-1h-indazol-7-ol.

Biological Activity of the Indazole Scaffold
While no specific biological activity data has been reported for 1-Methoxy-1h-indazol-7-ol, the

indazole nucleus is a prominent feature in many biologically active compounds. Indazole

derivatives have been extensively explored in medicinal chemistry and have demonstrated a

wide array of pharmacological effects.

Numerous FDA-approved small molecule anti-cancer drugs feature the indazole scaffold[2].

Research has shown that certain indazole derivatives can inhibit cell proliferation and colony

formation in cancer cell lines, induce apoptosis through pathways involving caspase-3 and Bax,

and disrupt cancer cell migration and invasion[2]. The potential for some indazole compounds

to act as tyrosine kinase inhibitors has also been suggested[2].

Furthermore, the indazole scaffold is associated with a broad spectrum of other biological

activities, including:

Anti-inflammatory

Antiprotozoal

Antihypertensive

Antifungal[3]

Antibacterial

Anti-HIV[3]

Antiplatelet[3]

For instance, some 2,3-diphenyl-2H-indazole derivatives have shown in vitro activity against

Candida albicans and Candida glabrata[3].

Quantitative Data
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A thorough search of scientific databases reveals no publicly available quantitative bioactivity

data, such as IC50, EC50, or Ki values, specifically for 1-Methoxy-1h-indazol-7-ol.

Experimental Protocols
Due to the absence of published research on the biological activity of 1-Methoxy-1h-indazol-7-
ol, there are no specific experimental protocols to report.

Signaling Pathways and Mechanisms of Action
There is no information available regarding the signaling pathways or specific mechanisms of

action for 1-Methoxy-1h-indazol-7-ol.

Conclusion and Future Directions
Currently, 1-Methoxy-1h-indazol-7-ol is a poorly characterized compound from a biological

perspective. While its chemical structure is defined, its effects on biological systems remain to

be elucidated. The well-documented and diverse bioactivities of the parent indazole scaffold

suggest that 1-Methoxy-1h-indazol-7-ol could potentially exhibit interesting pharmacological

properties.

Future research efforts would be necessary to explore the biological profile of this compound.

Initial steps should include in vitro screening against a panel of common biological targets,

such as kinases and other enzymes, as well as cytotoxicity assays in various cell lines. Should

any significant activity be identified, further studies to determine its mechanism of action and

potential therapeutic applications would be warranted. The synthesis and biological evaluation

of a series of related analogs could also provide valuable structure-activity relationship (SAR)

data.

Given the current landscape, 1-Methoxy-1h-indazol-7-ol represents an unexplored area within

the broader and highly active field of indazole chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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